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Introduction

Clostripain (EC 3.4.22.8) is a cysteine protease isolated from Clostridium histolyticum.[1] It
exhibits high specificity for the carboxyl peptide bond of arginine residues, and to a lesser
extent, lysine residues.[2][3] This enzyme is supplied in a lyophilized form and exists in two
states: an oxidized, native form and a reduced, activated form, with the latter demonstrating
significantly higher enzymatic activity.[4][5] Activation is crucial for its function and requires the
presence of a reducing agent and calcium ions. These application notes provide a detailed
protocol for the reconstitution and activation of lyophilized Clostripain for use in various
research applications, including tissue dissociation and protein sequencing.

S istics of Clostrinai

Characteristic Value Source

Enzyme Commission (EC)

Nurmber 3.4.22.8

Source Organism Clostridium histolyticum
Molecular Weight ~53-59 kDa (heterodimer)
Optimal pH 74-738

Isoelectric Point (pl) 48-4.9
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Quantitative Data Summary
Table 1: Reconstitution and Activation Buffer

Components
Recommended
Component . Purpose Notes
Concentration
10 mM MOPS or ] )
) o Tris anions can be
Buffer 0.075 M Sodium Maintain pH o
partially inhibitory.
Phosphate
Cysteine or 2-
) 2.5mM-7.5mM o
Reducing Agent o ) Enzyme Activation mercaptoethanol can
Dithiothreitol (DTT)
also be used.
1.0 mM Calcium - o ]
) Enzyme Stability & Calcium is essential
Calcium Salt Acetate or 1 mM o o
Activity for activity.
CaClz
) o Adjust pH at the
pH 7.4-7.6 Optimal Activity

desired temperature.

Table 2: Activators and Inhibitors of Clostripain

Class Examples Effect
Dithiothreitol (DTT), Cysteine, ) )
_ _ Essential for maximal
Activators 2-mercaptoethanol, Calcium ) o
. enzymatic activity.
ions (Caz*)
EDTA, EGTA, lodoacetic acid,
Phenylmethanesulfonyl
. fluoride (PMSF), Leupeptin, Reduce or eliminate enzymatic
Inhibitors

Antipain, Oxidizing agents,

Heavy metal ions (Co?*, Cu?*,

Cdz2+), TLCK

activity.
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Experimental Protocol: Activation of Lyophilized
Clostripain

This protocol details the steps for reconstituting and activating lyophilized Clostripain to
prepare a working stock solution.

Materials

¢ Lyophilized Clostripain

Sterile, deionized water or a suitable buffer (e.g., 10 mM MOPS)

Dithiothreitol (DTT)

Calcium Chloride (CaClz) or Calcium Acetate

pH meter

Sterile microcentrifuge tubes and pipette tips

Ice bath

Procedure

» Prepare Activation Buffer:

o

Prepare a 10 mM MOPS buffer (or 0.075 M Sodium Phosphate buffer).

Add CacClz to a final concentration of 1 mM.

[¢]

Add DTT to a final concentration of 2.5 mM.

[¢]

[e]

Adjust the pH of the buffer to 7.4 at 25°C.

o

Filter-sterilize the buffer using a 0.22 pm filter with low protein-binding properties (e.qg.,
PVDF or PES).

e Reconstitute Lyophilized Clostripain:
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o Before opening, briefly centrifuge the vial of lyophilized Clostripain to ensure the powder
is at the bottom.

o Carefully open the vial and add the appropriate volume of the prepared Activation Buffer to
achieve the desired stock concentration (e.g., 0.2 mg/mL).

o Gently swirl the vial to dissolve the powder. Avoid vigorous shaking or vortexing to prevent
protein denaturation.

o Activate the Enzyme:

o Incubate the reconstituted Clostripain solution for 2-3 hours at room temperature or
overnight at 5°C to ensure full activation.

o During this incubation period, the reducing agent (DTT) will reduce the disulfide bonds,
leading to the active form of the enzyme.

o Storage of Activated Clostripain:
o The freshly activated enzyme solution should be kept on ice for immediate use.
o For short-term storage (up to one week), store the solution at 2-8°C.

o For long-term storage, it is recommended to aliquot the activated enzyme solution into
single-use volumes and store at -20°C for up to 3 months. Avoid repeated freeze-thaw
cycles.

Visualized Workflows and Pathways
Diagram 1: Experimental Workflow for Clostripain
Activation
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Storage & Use

Ve I ~N - Store on Ice
Preparation "\ (Immediate Use)
Prepare Activation Buffer
»( Store at 2-8°C
(Short-term)

(MOPS, DTT, CaCl2, pH 7.4)
\/

|_ Reconstitute with I Incubate
Centrifuge Lyophilized
Clostripain Vial
Aliquot & Store at -20°C

Activation Buffer (2-3h at RT or overnight at 5°C)
(Long-term)

AN J

Add to vial Reconstitution & Activation

. J/

Click to download full resolution via product page

Caption: Workflow for the activation of lyophilized Clostripain.

Diagram 2: Logical Relationship of Clostripain
Activation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8822768?utm_src=pdf-body-img
https://www.benchchem.com/product/b8822768?utm_src=pdf-body
https://www.benchchem.com/product/b8822768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Required Components

Lyophilized Clostripain Reducing Agent

i 2+
(Oxidized/Native Form) (e.g., DTT) el (2

Result

Active Clostripain
(Reduced Form)

J

Flocks activity

Inhibition

Inhibitors

(EDTA, Oxidizing Agents, etc.)

Click to download full resolution via product page

Caption: Key components and logic of Clostripain activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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